![molecular formula C20H23NO6 B4135035 6,7-dimethoxy-4-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-quinolinone](/img/structure/B4135035.png)
6,7-dimethoxy-4-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-quinolinone
Overview
Description
6,7-dimethoxy-4-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-quinolinone, also known as DMQ (or DMQX), is a chemical compound that has gained significant attention in the field of neuroscience research due to its potential as a tool for studying the role of certain neurotransmitters in the brain. DMQ is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in a variety of physiological processes including learning, memory, and synaptic plasticity.
Mechanism of Action
6,7-dimethoxy-4-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-quinolinone acts as a competitive antagonist of the NMDA receptor by binding to the receptor's glycine-binding site. This prevents the binding of glycine, an essential co-agonist of the NMDA receptor, and thereby reduces the activity of the receptor. By inhibiting NMDA receptor activity, this compound can modulate a variety of physiological processes including synaptic plasticity, pain perception, and learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. For example, this compound has been shown to reduce the amplitude and duration of NMDA receptor-mediated synaptic currents in hippocampal neurons. It has also been shown to reduce the severity of neuropathic pain in rats by inhibiting NMDA receptor activity. In addition, this compound has been shown to impair learning and memory in rodents, consistent with the known role of NMDA receptors in these processes.
Advantages and Limitations for Lab Experiments
One advantage of using 6,7-dimethoxy-4-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-quinolinone in scientific research is its high potency as an NMDA receptor antagonist. This allows for precise control over NMDA receptor activity in experimental systems. However, one limitation of using this compound is its potential for off-target effects on other neurotransmitter systems. For example, this compound has been shown to inhibit the activity of certain serotonin receptors, which could complicate interpretation of results in experiments involving these receptors.
Future Directions
There are several potential future directions for research involving 6,7-dimethoxy-4-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-quinolinone. One area of interest is the role of NMDA receptors in the development and treatment of psychiatric disorders such as depression and schizophrenia. This compound may be a useful tool for investigating the underlying mechanisms of these disorders and developing new treatments. Another potential area of research is the development of more selective NMDA receptor antagonists that do not have off-target effects on other neurotransmitter systems. Such compounds could be valuable tools for investigating the role of NMDA receptors in a variety of physiological processes.
Scientific Research Applications
6,7-dimethoxy-4-(2,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-quinolinone has been used extensively in scientific research to investigate the role of NMDA receptors in various physiological and pathological conditions. For example, this compound has been used to study the mechanisms underlying synaptic plasticity in the hippocampus, a brain region important for learning and memory. It has also been used to investigate the role of NMDA receptors in pain perception and addiction.
Properties
IUPAC Name |
6,7-dimethoxy-4-(2,4,5-trimethoxyphenyl)-3,4-dihydro-1H-quinolin-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO6/c1-23-15-10-19(27-5)17(25-3)7-13(15)11-8-20(22)21-14-9-18(26-4)16(24-2)6-12(11)14/h6-7,9-11H,8H2,1-5H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUXLDOHUPVNEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C2CC(=O)NC3=CC(=C(C=C23)OC)OC)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.